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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B047073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Carbomer 934 is a high molecular weight polymer of acrylic acid, cross-linked with allyl ethers

of sucrose.[1] It is a synthetic, white, fluffy, and hygroscopic powder widely utilized in the

pharmaceutical and cosmetic industries as a primary excipient.[1][2] Its principal applications

include use as a suspending agent, viscosity enhancer, and emulsifier in a variety of liquid and

semi-solid dosage forms such as gels, creams, and ophthalmic preparations.[3] The versatility

of Carbomer 934 stems from its ability to form viscous hydrogels at low concentrations upon

neutralization.[2]

Physicochemical Properties
Carbomer 934 is a polyacrylic acid polymer.[2] While its exact molecular weight is variable, it is

a high molecular weight polymer.[1][2] The empirical formula for the repeating acrylic acid

monomer is (C3H4O2)n.[3] The powder is acidic in nature, with a 0.5% aqueous dispersion

exhibiting a pH of approximately 2.8 to 3.2.[2]

Table 1: General Physicochemical Characteristics of Carbomer 934 Powder
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Property Value References

Appearance
White to off-white, fluffy,

hygroscopic powder
[1][4]

Molecular Formula (monomer) (C3H4O2)n [3]

CAS Number 9003-01-4, 9007-16-3 [3][5]

Solubility

Swells in water and other polar

solvents after dispersion and

neutralization.

[1]

pH of 0.5% Aqueous

Dispersion
2.8 - 3.2 [2]

Carboxylic Acid Content
56.0% - 68.0% (dried

substance)
[1]

Density Approximately 1.4 g/cm³ [1]

Melting Point
Decomposes at temperatures

>255°C
[4]

Rheological Properties
The most critical characteristic of Carbomer 934 is its ability to impart high viscosity to

aqueous solutions. The viscosity is highly dependent on the concentration of the polymer and

the pH of the solution. In its acidic form, the polymer chains are tightly coiled. Upon

neutralization with a suitable base (e.g., sodium hydroxide, triethanolamine), the carboxylic

acid groups ionize, leading to electrostatic repulsion between the charged polymer segments.

This repulsion causes the polymer chains to uncoil and expand, resulting in a significant

increase in viscosity and the formation of a gel network.[2][6]

Table 2: Viscosity of Neutralized Carbomer 934 Aqueous Dispersions
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Concentration (%
w/v)

Viscosity (mPa·s or
cP)

pH References

0.5% 30,500 - 39,400 ~7.3 [1]

0.5%

Increases with pH,

peaking around pH 6-

7

6.0 [7]

Various

Exhibits shear-

thinning

(pseudoplastic)

behavior

Neutralized [7]

The rheological behavior of Carbomer 934 gels is non-Newtonian and typically exhibits shear-

thinning properties, where the viscosity decreases with an increasing shear rate.[7] This is a

desirable property for many topical formulations, allowing for easy spreading during application

while maintaining a high viscosity at rest to ensure stability.

Thermal Stability
Carbomer 934 is a thermally stable substance under normal storage conditions.[3] It can

withstand heating at 104°C for 2 hours without a significant loss of its thickening properties.

However, prolonged exposure to excessive temperatures can lead to discoloration and a

reduction in stability. Complete decomposition occurs upon heating at 260°C for 30 minutes.[3]

Experimental Protocols
Preparation of Carbomer 934 Hydrogel (0.5% w/v)
Objective: To prepare a neutralized aqueous gel of Carbomer 934.

Materials:

Carbomer 934 powder

Purified water

Sodium hydroxide (NaOH) solution (e.g., 10% w/v) or Triethanolamine (TEA)
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Beaker

Overhead stirrer or magnetic stirrer

pH meter

Methodology:

Weigh the required amount of Carbomer 934 powder.

Add the purified water to a beaker of appropriate size.

While continuously stirring the water to create a vortex, slowly and carefully sprinkle the

Carbomer 934 powder onto the surface of the water to prevent clumping.

Continue stirring until the powder is fully dispersed and hydrated. This may take a significant

amount of time, and the dispersion will appear translucent and acidic.[8]

Slowly add the neutralizing agent (e.g., NaOH solution or TEA) dropwise while monitoring

the pH with a calibrated pH meter.

Continue adding the neutralizing agent until the desired pH (typically between 6.0 and 7.5) is

reached.

A significant increase in viscosity will be observed as the gel forms.

Allow the gel to stand for some time to ensure complete hydration and to eliminate any

entrapped air bubbles.

Hydrogel Preparation Workflow

Start Disperse Carbomer 934
in Water Allow for Hydration Neutralize with Base

(e.g., NaOH, TEA) Gel Formation End
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Workflow for the preparation of a Carbomer 934 hydrogel.

Viscosity Measurement
Objective: To determine the viscosity of a Carbomer 934 hydrogel.

Apparatus:

Rotational viscometer (e.g., Brookfield type) with appropriate spindle

Methodology:

Prepare the Carbomer 934 hydrogel as described above and allow it to equilibrate to a

constant temperature (e.g., 25°C).

Select an appropriate spindle and rotational speed based on the expected viscosity of the

gel.

Immerse the spindle into the gel, ensuring it is submerged to the marked level and that there

are no air bubbles trapped beneath the spindle.

Allow the system to stabilize for a defined period.

Record the viscosity reading from the viscometer.

Measurements can be taken at various rotational speeds to evaluate the shear-thinning

behavior of the gel.[9]

Swelling Index Determination
Objective: To quantify the swelling capacity of Carbomer 934.

Methodology:

Accurately weigh a specific amount of dry Carbomer 934 powder (Wd).

Place the powder in a porous bag (e.g., a tea bag) and immerse it in a beaker containing a

specific medium (e.g., purified water or a buffer solution of a particular pH).
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At predetermined time intervals, remove the bag, carefully blot the excess surface water, and

weigh the swollen polymer (Ws).

The swelling index is calculated using the following formula: Swelling Index = (Ws - Wd) / Wd

The swelling of Carbomer 934 is highly pH-dependent, with significantly higher swelling

observed in neutral or alkaline media compared to acidic media.[10][11]

pH-Dependent Swelling Mechanism

Low pH (Acidic)
-COOH groups protonated

Polymer chains are coiled
(Hydrogen bonding dominates)

Low Swelling & Viscosity

High pH (Neutral/Alkaline)
-COO- groups deprotonated

Polymer chains uncoil
(Electrostatic repulsion)

High Swelling & Viscosity
(Gel Formation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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